2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H23N3O3S2/c1-15-12-18-21(31-15)22(28)26(13-16-8-4-3-5-9-16)23(25-18)30-14-20(27)24-17-10-6-7-11-19(17)29-2/h3-11,15H,12-14H2,1-2H3,(H,24,27)
• InChI Key: ZDBDXKFWQMUOLW-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NC3=CC=CC=C3OC)CC4=CC=CC=C4
• Molecular Formula: C23H23N3O3S2
• Molecular Weight: 453.6 g/mol

Description

2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H23N3O3S2 and its molecular weight is 453.58. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potent Dual Inhibitors

One notable application is in the development of potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). Compounds with similar structures have been synthesized as potential dual inhibitors, demonstrating significant inhibitory activities against both human TS and DHFR, which are critical enzymes in the folate pathway of cancer cells. These inhibitors offer a promising approach for cancer treatment by targeting two enzymes simultaneously, potentially leading to more effective therapies with reduced resistance development (Gangjee et al., 2008).

Antitumor Activity

Another application is in the synthesis and evaluation of antitumor activity. Derivatives of thieno[3,2-d]pyrimidine, sharing a structural resemblance with the mentioned compound, have shown potent anticancer activities. These studies provide a foundation for further exploration of similar compounds as antitumor agents, with the potential for discovering new therapeutic options for various cancer types. The ability to inhibit tumor growth in cell lines suggests these compounds could be developed into effective anticancer drugs with specific mechanisms of action (Hafez & El-Gazzar, 2017).

Antimicrobial Properties

Research into compounds with the thieno[3,2-d]pyrimidine scaffold has also explored their antimicrobial properties. By synthesizing and testing various derivatives for antimicrobial activity, researchers aim to address the growing need for new antibiotics capable of combating resistant strains of bacteria and fungi. The structural features of these compounds, including the thieno[3,2-d]pyrimidine core, contribute to their potential as antimicrobial agents, offering a pathway to novel treatments for infections (Hossan et al., 2012).